2-[4-amino-5-(3-ethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3-fluorophenyl)aceta mide

• Molecular Formula: C18H18FN5O2S
• Molecular Weight: 387.4 g/mol
• IUPAC Name: 2-[[4-amino-5-(3-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C18H18FN5O2S/c1-2-26-15-8-3-5-12(9-15)17-22-23-18(24(17)20)27-11-16(25)21-14-7-4-6-13(19)10-14/h3-10H,2,11,20H2,1H3,(H,21,25)
• InChI Key: DAGNGKBDTPYIBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NN=C(N2N)SCC(=O)NC3=CC(=CC=C3)F

Description

The compound 2-[4-amino-5-(3-ethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3-fluorophenyl)acetamide is a triazole-based derivative featuring a 1,2,4-triazole core substituted with a 3-ethoxyphenyl group at position 5 and a thioacetamide moiety at position 2. The N-(3-fluorophenyl)acetamide side chain further differentiates its structure. Its synthesis typically involves multi-step reactions, including cyclization of substituted benzoic acids with thiocarbohydrazide, followed by functionalization of the triazole-thione intermediate (e.g., alkylation or arylation) .

Preparation Methods

• The synthesis of this compound involves several steps:

  Step 1: Formation of the 1,2,4-triazole Schiff base

  Step 2: Amide formation

• Industrial production methods may involve optimization of these steps for scalability and efficiency.

Chemical Reactions Analysis

Oxidation and Reduction:

Substitution Reactions:

Major Products:

Scientific Research Applications

Medicinal Chemistry:

Materials Science:

Mechanism of Action

Comparison with Similar Compounds

Key Observations :

• Electron-Withdrawing Groups (e.g., CF₃) : Increase lipophilicity and metabolic stability, as seen in trifluoromethyl-substituted analogs .
• Aryl Substitutions : 3-Ethoxyphenyl (target compound) vs. 2-pyridyl (AS111): Pyridyl groups enhance π-π stacking with biological targets, correlating with higher anti-inflammatory activity .
• Fluorophenyl vs.

Pharmacological Activity Comparisons

Anti-Inflammatory and Anti-Exudative Effects

• Target Compound: No explicit activity data is reported in the provided evidence. However, structurally similar derivatives (e.g., AS111) exhibit anti-inflammatory effects at 10 mg/kg, surpassing diclofenac sodium (8 mg/kg) in rat formalin edema models .
• Lead Compound AS111 : 1.28× more potent than diclofenac, attributed to the 2-pyridyl group’s ability to interact with COX-2 active sites .
• Furan-2-yl Derivatives : Anti-exudative activity at 10 mg/kg matches diclofenac, suggesting that heterocyclic substituents (e.g., furan) modulate vascular permeability .

Structure-Activity Relationship (SAR) Trends

Triazole Core Modifications: 4-Amino Group: Essential for hydrogen bonding with biological targets (e.g., COX-2) . 5-Substituents: Bulky groups (e.g., 3-ethoxyphenyl) may sterically hinder interactions, whereas smaller groups (e.g., 2-pyridyl) enhance potency .

Acetamide Side Chain :

• Fluorophenyl vs. Methylphenyl : Fluorine’s electronegativity improves membrane permeability, while methyl groups enhance hydrophobic interactions .

Biological Activity

The compound 2-[4-amino-5-(3-ethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3-fluorophenyl)acetamide is a triazole derivative that has garnered attention for its potential biological activities, particularly in medicinal chemistry. Its unique structural features enable it to interact with various biological targets, making it a candidate for therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{20}N_4O_2S$, with a molecular weight of approximately 384.46 g/mol. The presence of the triazole ring is significant as it is known for its ability to engage in interactions with enzymes and receptors.

The biological activity of this compound can be attributed to its ability to inhibit specific enzymes and disrupt cellular pathways. The triazole moiety plays a crucial role in binding to enzyme active sites, which can lead to various therapeutic effects, including antifungal and anticancer properties.

Key Mechanisms:

• Enzyme Inhibition: The compound has been shown to inhibit enzymes involved in critical cellular processes.
• Cell Cycle Disruption: It can induce cell cycle arrest in cancer cells, promoting apoptosis.

Biological Activity Studies

Research has demonstrated that derivatives of triazole compounds exhibit significant cytotoxicity against various cancer cell lines. Below are summarized findings from several studies:

Study	Cell Line	IC50 (µM)	Activity
Study 1	MCF-7 (Breast Cancer)	10.28	High cytotoxicity observed
Study 2	HepG2 (Liver Cancer)	10.79	Moderate cytotoxicity
Study 3	A549 (Lung Cancer)	15.6	Selective anticancer activity

Case Studies

• Anticancer Activity : In vitro studies have shown that the compound exhibits potent activity against the MCF-7 breast cancer cell line, with an IC50 value significantly lower than standard chemotherapeutics like doxorubicin . The mechanism involves apoptosis induction through caspase activation.
• Cytotoxicity Evaluation : The National Cancer Institute's NCI-60 panel screening revealed moderate growth inhibition across multiple cancer types, indicating broad-spectrum anticancer potential .
• Structure-Activity Relationship (SAR) : Research indicates that modifications in the phenyl groups significantly affect biological activity, with fluorine substitution enhancing potency against specific cancer lines .